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Compound of Interest

Compound Name:
4-Bromo-2-(1H-pyrazol-3-

yl)phenol

Cat. No.: B1194080 Get Quote

Technical Guide: 4-Bromo-2-(1H-pyrazol-3-
yl)phenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-2-(1H-pyrazol-3-yl)phenol, a
versatile heterocyclic compound with applications in pharmaceutical and agrochemical

research. The document details its commercial availability, purity, physicochemical properties, a

plausible synthesis protocol, and potential biological activities.

Commercial Availability and Purity
4-Bromo-2-(1H-pyrazol-3-yl)phenol is readily available from a variety of chemical suppliers.

The compound is typically offered at a purity of 98% or higher, as determined by Gas

Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). For research and

development purposes, it is crucial to source materials with well-documented purity and

analytical data.

Below is a summary of representative commercial suppliers and their typical product

specifications. Please note that catalog numbers, pricing, and availability are subject to change

and should be verified on the respective supplier's website.
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Supplier
CAS
Number

Purity
Molecular
Formula

Molecular
Weight (
g/mol )

Appearance

Chem-Impex 99067-15-9
≥ 98% (GC)

[1]

C₉H₇BrN₂O[1

]
239.07[1]

White to light

yellow to

purple

powder to

crystal[1]

Aladdin

Scientific
99067-15-9 ≥ 98% C₉H₇BrN₂O 239.07 Not specified

Tokyo

Chemical

Industry (TCI)

99067-15-9 >98.0% (GC) C₉H₇BrN₂O 239.07

White to Light

yellow to

Purple

powder to

crystal

Santa Cruz

Biotechnolog

y (SCBT)

99067-15-9 Not specified
C₉H₇BrN₂O[2

]
239.07[2] Not specified

Sigma-

Aldrich
99067-15-9 98% C₉H₇BrN₂O 239.07 Not specified

Physicochemical Properties
A summary of the key physicochemical properties of 4-Bromo-2-(1H-pyrazol-3-yl)phenol is
provided below.
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Property Value Reference

IUPAC Name
4-Bromo-2-(1H-pyrazol-3-

yl)phenol

Synonyms
3-(5-Bromo-2-

hydroxyphenyl)pyrazole
[1]

CAS Number 99067-15-9 [1][3]

Molecular Formula C₉H₇BrN₂O [1][3]

Molecular Weight 239.07 g/mol [1][3]

Melting Point 158 - 162 °C [1]

Appearance
White to light yellow to purple

powder to crystal
[1]

Solubility Soluble in methanol

Experimental Protocols
While a specific, detailed synthesis protocol for 4-Bromo-2-(1H-pyrazol-3-yl)phenol is not

readily available in the cited literature, a plausible and commonly employed method for the

synthesis of 3-arylpyrazoles involves the cyclization of a chalcone precursor with hydrazine.

The following is a generalized experimental protocol based on this established synthetic route.

Synthesis of 4-Bromo-2-(1H-pyrazol-3-yl)phenol from 5'-Bromo-2'-hydroxychalcone

This two-step synthesis involves the Claisen-Schmidt condensation to form the chalcone,

followed by cyclization with hydrazine hydrate.

Step 1: Synthesis of 5'-Bromo-2'-hydroxychalcone (Intermediate)

Reaction Setup: To a solution of 2-hydroxy-5-bromoacetophenone (1 equivalent) and an

appropriate aromatic aldehyde (e.g., benzaldehyde, 1 equivalent) in ethanol, add a catalytic

amount of a strong base (e.g., sodium hydroxide or potassium hydroxide) dropwise at room

temperature.
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Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress

by Thin Layer Chromatography (TLC) until the starting materials are consumed.

Workup: Once the reaction is complete, pour the mixture into ice-cold water and acidify with

dilute hydrochloric acid to precipitate the chalcone.

Purification: Filter the solid product, wash with water until neutral, and dry. Recrystallize the

crude product from a suitable solvent like ethanol to obtain pure 5'-Bromo-2'-

hydroxychalcone.

Step 2: Synthesis of 4-Bromo-2-(1H-pyrazol-3-yl)phenol

Reaction Setup: Dissolve the synthesized 5'-Bromo-2'-hydroxychalcone (1 equivalent) in a

suitable solvent such as ethanol or glacial acetic acid.

Addition of Hydrazine: Add hydrazine hydrate (a slight excess, e.g., 1.2 equivalents) to the

solution.

Reaction Conditions: Reflux the reaction mixture for several hours. The reaction progress

should be monitored by TLC.

Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-

cold water.

Purification: Collect the precipitated solid by filtration, wash thoroughly with water, and dry.

The crude product can be further purified by recrystallization from a solvent such as

methanol to yield pure 4-Bromo-2-(1H-pyrazol-3-yl)phenol.

Analytical Characterization:

The structure and purity of the synthesized compound should be confirmed using standard

analytical techniques:

¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and identify characteristic

proton and carbon signals.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Melting Point Analysis: To assess the purity of the compound.

Potential Biological Activities and Applications
4-Bromo-2-(1H-pyrazol-3-yl)phenol serves as a valuable building block in medicinal

chemistry and agrochemical synthesis.[1] Its structural features, including the pyrazole ring and

the substituted phenol, are common pharmacophores in biologically active molecules.

Pharmaceutical Research:

Neurological Disorders: This compound is utilized as an intermediate in the synthesis of

pharmaceuticals targeting neurological disorders, potentially through interaction with specific

brain receptors.[1]

Antibacterial Agents: Pyrazole derivatives are known to exhibit a wide range of biological

activities, including antibacterial effects. 4-Bromo-2-(1H-pyrazol-3-yl)phenol and its

derivatives have been investigated for their inhibitory effects against various bacterial strains.

Agrochemical Research:

The unique structure of 4-Bromo-2-(1H-pyrazol-3-yl)phenol makes it a useful intermediate

in the development of novel pesticides and other agrochemicals.[1]

Visualizations
Logical Workflow for Synthesis and Antibacterial Screening

The following diagram illustrates a general workflow for the synthesis of 4-Bromo-2-(1H-
pyrazol-3-yl)phenol and its subsequent evaluation for antibacterial activity.
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Caption: A logical workflow for the synthesis and antibacterial screening of 4-Bromo-2-(1H-
pyrazol-3-yl)phenol.

General Synthesis Pathway

The diagram below outlines the general two-step chemical synthesis route described in the

experimental protocols.
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Caption: General reaction scheme for the synthesis of 4-Bromo-2-(1H-pyrazol-3-yl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial availability and purity of 4-Bromo-2-(1H-
pyrazol-3-yl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194080#commercial-availability-and-purity-of-4-
bromo-2-1h-pyrazol-3-yl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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